Cas no 2380-86-1 (1H-indol-6-ol)

1H-indol-6-ol Properties

Names and Identifiers

• 6-Hydroxyindole
• 6-Indolol
• 1H-Indol-6-ol
• 6-Hydroyindole
• 6-hydroxy-1h-indole
• 6-hydroxy-indole
• 6-monohydroxyindole
• indol-6-ol
• indolol
• 6-hydroxy indole
• XAWPKHNOFIWWNZ-UHFFFAOYSA-N
• 3I03JZ599T
• 6hydroxyindole
• 1H-indole-6-ol
• PubChem7261
• IMEXINE OBA
• KSC203Q0D
• Jsp004766
• HT738
• BCP26511
• SBB085833
• CH0065
• AKO
• 1ST001264
• 2380-86-1
• BDBM50559085
• AB04037
• HY-W002438
• BP-10186
• MFCD00152101
• DTXSID20178497
• A4967
• F60
• PS-5925
• PD144383
• 6-indolol
• H-6060
• s3315
• Z1203162244
• SY003879
• EC 417-020-4
• Indol-6-ol (6CI,7CI,8CI)
• DTXCID50100988
• SCHEMBL34240
• EN300-114845
• Q27257236
• CS-W002438
• UNII-3I03JZ599T
• 6-HYDROXYINDOLE [INCI]
• AKOS005257328
• 6-Hydroxyindole, >=99.0% (GC)
• CHEMBL2413822
• NS00002735
• DB-007165
• AC-3115
• +Expand

• MDL： MFCD00152101
• InChIKey： XAWPKHNOFIWWNZ-UHFFFAOYSA-N
• Inchi： 1S/C8H7NO/c10-7-2-1-6-3-4-9-8(6)5-7/h1-5,9-10H
• SMILES： O([H])C1C([H])=C([H])C2C([H])=C([H])N([H])C=2C=1[H]

Computed Properties

• Exact Mass: 133.052764g/mol
• Surface Charge: 0
• XLogP3: 2.3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 133.052764g/mol
• Monoisotopic Mass: 133.052764g/mol
• Topological Polar Surface Area: 36Ų
• Heavy Atom Count: 10
• Complexity: 126
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 9
• Surface Charge: 0
• Molecular Weight: 133.15

Experimental Properties

• LogP: 1.87350
• PSA: 36.02000
• Refractive Index: 1.694
• Boiling Point: 343.2 °C at 760 mmHg
• Melting Point: 125-128 °C
• Flash Point: 161.4℃
• Color/Form: White to Yellow Solid
• Solubility: Slightly soluble in water, soluble in alcohol
• Density: 1.3270